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Compound of Interest

Compound Name: Octadecane-2,3-diol

Cat. No.: B1197827

No Direct Applications of Octadecane-2,3-diol in Material Science Found

Extensive research has revealed no specific documented applications of Octadecane-2,3-diol
in the field of material science. The scientific literature readily available through searches does
not contain studies or reports detailing its use in polymers, nanopatrticles, phase-change
materials, or other material science contexts.

While information on "Octadecane-2,3-diol" is scarce, data is available for its structural isomer,
Octadecane-1,2-diol. This compound is a glycol, specifically a 1,2-diol, with a long 18-carbon
chain.

Properties of the Related Compound: Octadecane-
1,2-diol

Basic chemical and physical properties of Octadecane-1,2-diol have been reported.
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Property Value

Chemical Formula C18H3802
Molecular Weight 286.49 g/mol

Melting Point 81°C (in ethanol)
Boiling Point 323.59°C (estimated)
Density 0.8738 (estimated)

Note: The application of these properties in material science is not specified in the available
literature.

Context from a Broader Class of Molecules: Long-
Chain Alkyl Diols (LCDs)

In a different scientific context, a class of related molecules known as long-chain alkyl diols
(LCDs) are utilized, primarily in the field of geochemistry and paleoclimatology. These are
naturally occurring lipids found in marine and lacustrine sediments.

LCDs, which include various positional isomers of long-chain diols, are used as biomarkers.[1]
[2][3] Specifically, the distribution and ratios of different LCDs, such as C28 and C30 1,13-diols
and C30 and C32 1,15-diols, are used to reconstruct past environmental conditions.[1][2][4] For
instance, the Long-chain Diol Index (LDI) is a proxy used to estimate past sea surface
temperatures.[1][3][4]

It is important to note that this application is in the realm of analytical and environmental
science for the study of climate history, rather than in material science for the development of
new materials. The producers of these LCDs are believed to be certain species of algae, such
as eustigmatophytes.[4][5]

Conclusion

Due to the lack of available information on the applications of Octadecane-2,3-diol in material
science, it is not possible to provide the requested detailed Application Notes, Experimental
Protocols, quantitative data tables, or meaningful diagrams illustrating its use in this field. The
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information available for the related compound Octadecane-1,2-diol is limited to its basic
properties, without specified material applications. The broader class of long-chain alkyl diols
has established applications, but in a scientific field distinct from material science. Further
research and development would be required to determine any potential utility of Octadecane-
2,3-diol in material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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